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Compound of Interest

Compound Name: Adiponitrile-d8
CAS No.: 34006-32-1
Cat. No.: B128690
Get Quote
. J

High-Purity Internal Standards for Quantitative Bioanalysis and Polymer Research

Executive Summary

Adiponitrile-d8 (1,4-Dicyanobutane-d8) is the fully deuterated isotopologue of adiponitrile, a
critical intermediate in the synthesis of Nylon 6,6. In advanced research and drug development,
Adiponitrile-d8 serves two primary functions: as a Stable Isotope Labeled Internal Standard
(SIL-1S) for the precise quantification of adiponitrile in biological or environmental matrices via
mass spectrometry, and as a spectroscopic probe in the study of polymer chain dynamics.

This guide details the physicochemical properties, synthesis logic, and validated analytical
workflows for CAS 34006-32-1, emphasizing its role in correcting for matrix effects during LC-
MS/MS analysis.

Physicochemical Profile

Adiponitrile-d8 exhibits physical properties nearly identical to its non-deuterated counterpart,
with slight variations in density and boiling point due to the Kinetic Isotope Effect (KIE).
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Property Adiponitrile (Native) Adiponitrile-d8 (Labeled)
CAS Number 111-69-3 34006-32-1

Formula

Molecular Weight 108.14 g/mol 116.19 g/mol

Appearance Colorless to light yellow oil Colorless oil

Density (25°C) 0.967 g/mL 1.021 g/mL

Boiling Point 295°C 295°C (lit.)[1][2][3]

Melting Point 1-3°C 1-3°C

Isotopic Purity N/A Typically = 98 atom % D
Solubility Methanol, Ethanol, Chloroform Methanol, Ethanol, Chloroform

Critical Note on Purity: For quantitative mass spectrometry, an isotopic purity of 298% is

required to minimize the contribution of unlabeled (

) or partially labeled (

) isotopologues, which can interfere with the analyte signal [1].

Structural Visualization & Synthesis Logic
Chemical Structure

The molecule consists of a four-carbon deuterated alkyl chain terminated by nitrile groups. The
Carbon-Deuterium (C-D) bonds are shorter and stronger than C-H bonds, providing high
metabolic stability and preventing deuterium exchange in aqueous solvents.
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Figure 1: Adiponitrile-d8 (Tetramethylene-d8-dicyanide) Backbone

Click to download full resolution via product page

Synthesis Route

While industrial adiponitrile is made via the hydrocyanation of butadiene, the d8-isotopologue is
typically synthesized in the laboratory via Nucleophilic Substitution (

) to ensure high isotopic incorporation.
e Precursor: 1,4-Dichlorobutane-d8 (derived from deuterated diols).

e Reagent: Sodium Cyanide (NaCN) or Potassium Cyanide (KCN).

e Mechanism: The cyanide ion displaces the chloride leaving group.

Analytical Applications: LC-MS/MS Protocol[5][6][7]

The primary application of Adiponitrile-d8 is as an internal standard (IS) for quantifying trace
adiponitrile in environmental water or biological fluids (toxicology).

Why Use Adiponitrile-d8?

o Correction of Matrix Effects: Biological matrices (urine/plasma) often cause lon Suppression
in Electrospray lonization (ESI). Because the d8-standard co-elutes with the analyte, it
experiences the exact same suppression.

o Extraction Efficiency: It compensates for analyte loss during Liquid-Liquid Extraction (LLE) or
Solid Phase Extraction (SPE).

Validated Workflow (LC-MS/MS)

Instrument Parameters:
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Source: ESI (Positive Mode). Adiponitrile forms

or
adducts.

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm).
Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.

Transitions (MRM):

o Analyte (Native): 109.1

54.1 m/z

o Internal Standard (d8): 117.2

62.1 m/z (Mass shift +8 Da)
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Figure 2: Quantitative Workflow using Adiponitrile-d8 Internal Standard
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Protocol Steps
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e Preparation: Prepare a stock solution of Adiponitrile-d8 in Methanol (1 mg/mL). Store at
-20°C.

e Spiking: Add 10

L of diluted IS working solution to 100
L of sample.

o Extraction: Perform protein precipitation with cold Acetonitrile (1:3 ratio) or LLE using Ethyl
Acetate.

e Analysis: Inject 5
L into the LC-MS/MS. Monitor the 117.2 m/z precursor.

Safety & Handling (E-E-A-T)

Warning: Adiponitrile-d8 possesses the same toxicity profile as native adiponitrile. It is a
Nitrile and a precursor to cyanide in vivo [2].

» Toxicity Mechanism: Metabolized by cytochrome P450 enzymes in the liver to release
cyanide ions (

), which inhibit cytochrome c oxidase (cellular respiration).

e Handling:

o Skin: Rapidly absorbed through skin. Use Butyl Rubber or Silver Shield gloves (Nitrile
gloves offer poor protection against nitriles).

o Inhalation: Handle only in a fume hood.
» Storage: Keep cold (2-8°C) and dry. Hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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